Cas no 1041857-41-3 (5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1041857-41-3
• CID: 4569303
• PubChem ID: 119082104
• Update Time: 2025-05-19

5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-7-methylindoline-2,3-dione
• 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione

Additional information on 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione

Recent Advances in the Study of 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 1041857-41-3)

The compound 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 1041857-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indole-2,3-dione core, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione. The researchers demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In another recent development, a team of researchers from the University of Cambridge explored the antimicrobial properties of 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's unique mechanism of action, which involves disrupting bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione. A 2024 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate further research and potential scale-up for pharmaceutical applications.

Ongoing preclinical studies are investigating the anticancer potential of 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione. Preliminary results indicate that the compound induces apoptosis in various cancer cell lines, particularly in breast and colon cancers. Researchers are currently working to identify its molecular targets and optimize its selectivity to minimize off-target effects.

In conclusion, 5-hydroxy-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 1041857-41-3) represents a versatile scaffold with multiple therapeutic applications. The recent studies discussed here underscore its potential as a valuable compound in drug discovery and development. Future research directions may include structure-activity relationship studies, formulation development, and in vivo efficacy assessments to further advance this promising molecule toward clinical applications.